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CAS No.: 123572-88-3

Cat. No.: S528555

Toxicology Profile of Carboxamide Fungicides

The table below summarizes acute toxicity data for furametpyr and related carboxamide fungicides, which

generally show low acute toxicity to terrestrial vertebrates [1].

Acute Oral LDso Acute Dermal LDso Fish LCso Daphnia LCso (24-
Compound .
(Rat) (Rat/Rabbit) (96h) 48h)
Furametpyr 640 (F); 590 (M) >2000 mg/kg 1650 (ug/L) Information
mg/kg missing
Carboxin 3820 (F); 4150 (M)  >4000 mg/kg 1200-2300 84,400 ug/L
ma/kg ug/L
Flutolanil >10,000 mg/kg >5000 mg/kg 2300-5400 50,000 pg/L
Mg/l
Mepronil >10,000 mg/kg >10,000 mg/kg 8600-10,000 >10,000 ug/L
Mo/L
Thifluzamide >5000 mg/kg >5000 mg/kg 1200-2900 1600 pg/L
Mg/l
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Mechanism of Action and Experimental Context

The biological activity and environmental impact of a pesticide are influenced by its mechanism of action

and how it is tested.

¢ Mode of Action: Furametpyr belongs to the carboxamide fungicide class, also known as SDHIs
(Succinate Dehydrogenase Inhibitors). These compounds inhibit fungal respiration by disrupting
the succinate-ubiquinone oxidoreductase (Complex Il) pathway in the mitochondrial electron
transport chain [1].
e Experimental Protocols: The acute toxicity data in the table above is typically generated through
standardized tests [1]:
o Acute Oral & Dermal LDso: Conducted on rats, this test determines the single-dose
concentration that is lethal to 50% of the test population.
o Aquatic Toxicity (LCso): Tested on fish (e.g., Rainbow Trout) and aquatic invertebrates (e.g.,
Daphnia magna) to determine the concentration in water that causes 50% mortality over a set
period (24-96 hours).

The following diagram illustrates the fungicidal mechanism of carboxamides like furametpyr.
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Research Gaps and Future Directions

While the acute toxicity profile is useful, a complete environmental fate assessment requires more specific

data that is not available in the current search results. Key information gaps for furametpyr include:

¢ Degradation Pathways: How furametpyr breaks down in soil and water (hydrolysis, photolysis,
microbial degradation).

e Persistence: The half-life of furametpyr and its major transformation products in different
environmental matrices (soil, water, sediment).

e Mobility: Potential for leaching into groundwater or runoff into surface waters, often measured by the
Koc (organic carbon adsorption coefficient).

¢ Metabolite Toxicity: The identity and ecological impact of furametpyr's primary breakdown
products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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smolecule) Compounds, Empowering Innovative
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